Cas no 69635-27-4 (3,6-Pyridazinedione, 1,2-dihydro-1-(1-methylethyl)-)

3,6-Pyridazinedione, 1,2-dihydro-1-(1-methylethyl)- structure
69635-27-4 structure
Product Name:3,6-Pyridazinedione, 1,2-dihydro-1-(1-methylethyl)-
CAS No:69635-27-4
MF:C7H10N2O2
MW:154.166501522064
CID:391558
PubChem ID:11378616
Update Time:2025-04-19

3,6-Pyridazinedione, 1,2-dihydro-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 3,6-Pyridazinedione, 1,2-dihydro-1-(1-methylethyl)-
    • 2-propan-2-yl-1H-pyridazine-3,6-dione
    • 6-hydroxy-2-isopropyl-3(2H)-pyridazinone
    • 1-Isopropyl-1,2-dihydropyridazine-3,6-dione
    • SCHEMBL6134011
    • PWVCUSHRRDLFIH-UHFFFAOYSA-N
    • SCHEMBL21092752
    • 69635-27-4
    • CS-0371056
    • 1-isopropyl-1,6-dihydro-3-hydroxy-6-oxo-pyridazine
    • DTXSID40463998
    • Inchi: 1S/C7H10N2O2/c1-5(2)9-7(11)4-3-6(10)8-9/h3-5H,1-2H3,(H,8,10)
    • InChI Key: PWVCUSHRRDLFIH-UHFFFAOYSA-N
    • SMILES: O=C1C=CC(NN1C(C)C)=O

Computed Properties

  • Exact Mass: 154.0743
  • Monoisotopic Mass: 154.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 49.4Ų

Experimental Properties

  • PSA: 49.41
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